Cas no 86764-56-9 (Urea, N'-(3-chloro-4-methylphenyl)-N,N-bis(phenylmethyl)-)

• Product Name: Urea, N'-(3-chloro-4-methylphenyl)-N,N-bis(phenylmethyl)-
• CAS No: 86764-56-9
• MF: C₂₂H₂₁ClN₂O
• MW: 364.867944478989
• CID: 660689
• PubChem ID: 3498635
• Update Time: 2025-04-19

Urea, N'-(3-chloro-4-methylphenyl)-N,N-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N'-(3-chloro-4-methylphenyl)-N,N-bis(phenylmethyl)-
• 1,1-dibenzyl-3-(3-chloro-4-methylphenyl)urea
• CHEMBL76258
• 3-(3-CHLORO-4-METHYLPHENYL)-1,1-DIBENZYLUREA
• SCHEMBL11146838
• 86764-56-9
• AKOS024430717
• DTXSID40393064
• BDBM50227937

• Inchi： 1S/C22H21ClN2O/c1-17-12-13-20(14-21(17)23)24-22(26)25(15-18-8-4-2-5-9-18)16-19-10-6-3-7-11-19/h2-14H,15-16H2,1H3,(H,24,26)
• InChI Key： JYYYTILCMLYFNN-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)NC(N(CC1C=CC=CC=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 364.1342410g/mol
• Monoisotopic Mass: 364.1342410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 32.3Ų